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Compound of Interest

Compound Name: Propanol

Cat. No.: B110389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing 1-propanol as a

solvent for the recrystallization of organic compounds. It is intended to be a comprehensive

resource for researchers in academia and industry, particularly those involved in synthetic

chemistry and drug development, where purification of solid compounds is a critical step.

Introduction to 1-Propanol as a Recrystallization
Solvent
Recrystallization is a fundamental technique for the purification of solid organic compounds.

The choice of solvent is paramount for a successful recrystallization, as it dictates the solubility

of the compound at different temperatures, the formation of pure crystals, and the overall yield

of the process. 1-Propanol, a primary alcohol, offers a unique set of properties that make it a

valuable solvent for the recrystallization of a variety of organic compounds.

1-Propanol is a clear, colorless liquid with a moderate boiling point and polarity. It is miscible

with water and many common organic solvents, providing versatility in single-solvent or multi-

solvent recrystallization systems. Its ability to form hydrogen bonds allows it to dissolve a range

of polar to moderately nonpolar compounds.

Physicochemical Properties of 1-Propanol

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b110389?utm_src=pdf-interest
https://www.benchchem.com/product/b110389?utm_src=pdf-body
https://www.benchchem.com/product/b110389?utm_src=pdf-body
https://www.benchchem.com/product/b110389?utm_src=pdf-body
https://www.benchchem.com/product/b110389?utm_src=pdf-body
https://www.benchchem.com/product/b110389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A thorough understanding of the physical and chemical properties of 1-propanol is essential

for its effective use in recrystallization.

Property Value

Molecular Formula C₃H₈O

Molar Mass 60.10 g/mol

Boiling Point 97 °C

Melting Point -126 °C

Density 0.803 g/mL at 20 °C

Solubility in Water Miscible

Flash Point 22 °C

Data Presentation: Solubility of Organic
Compounds in 1-Propanol
The key to a successful recrystallization is the significant difference in the solubility of the target

compound in the solvent at high and low temperatures. Below is a summary of the solubility of

select organic compounds in 1-propanol at various temperatures.

Table 1: Solubility of Salicylic Acid in 1-Propanol[1][2]

Temperature (°C) Temperature (K) Mole Fraction (x₁)
Solubility ( g/100g
of 1-Propanol)

25 298.15 0.133 38.6

30 303.15 0.156 46.5

35 308.15 0.182 55.8

40 313.15 0.212 67.2

45 318.15 0.246 81.3
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Note: Solubility in g/100g was calculated from the mole fraction data and the molar masses of

salicylic acid (138.12 g/mol ) and 1-propanol (60.10 g/mol ).

Experimental Protocols
The following protocols provide a general framework for the recrystallization of organic

compounds using 1-propanol. These should be adapted based on the specific properties of

the compound being purified.

General Protocol for Single-Solvent Recrystallization
using 1-Propanol
This protocol is suitable for compounds that are highly soluble in hot 1-propanol and poorly

soluble in cold 1-propanol.

Materials:

Crude organic compound

1-Propanol

Erlenmeyer flasks

Hot plate with magnetic stirring capability

Stir bar

Buchner funnel and filter flask

Filter paper

Ice bath

Spatula

Watch glass

Procedure:
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Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add a minimal

amount of 1-propanol to just cover the solid. Heat the mixture on a hot plate with stirring.

Gradually add more hot 1-propanol in small portions until the solid completely dissolves.

Avoid adding an excess of solvent to ensure a good recovery yield.

Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration.

To do this, preheat a second Erlenmeyer flask containing a small amount of boiling 1-

propanol and a stemless funnel with fluted filter paper. Quickly pour the hot solution through

the filter paper. The preheating step prevents premature crystallization in the funnel.

Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Slow cooling

promotes the formation of larger, purer crystals. Once the solution has reached room

temperature, place the flask in an ice bath for at least 15-20 minutes to maximize crystal

formation.

Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel and

filter flask.

Washing: Wash the crystals with a small amount of ice-cold 1-propanol to remove any

adhering impurities from the mother liquor.

Drying: Allow the crystals to dry on the filter paper by drawing air through them for several

minutes. For complete drying, the crystals can be transferred to a watch glass and placed in

a drying oven at a temperature well below the melting point of the compound.

Analysis: Determine the mass of the purified crystals to calculate the percent recovery.

Assess the purity of the compound by measuring its melting point.

Protocol for Recrystallization of Acetanilide using a 1-
Propanol/Water Mixed Solvent System
This protocol is useful when a single solvent is not ideal. In this case, acetanilide is soluble in

1-propanol, and water is used as an anti-solvent to induce crystallization.

Materials:

Crude acetanilide
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1-Propanol

Distilled water

Erlenmeyer flasks

Hot plate with magnetic stirring capability

Stir bar

Buchner funnel and filter flask

Filter paper

Ice bath

Spatula

Watch glass

Procedure:

Dissolution: Dissolve the crude acetanilide in a minimal amount of hot 1-propanol in an

Erlenmeyer flask with stirring.

Addition of Anti-solvent: While the solution is still hot, add hot distilled water dropwise until

the solution becomes faintly cloudy. This indicates the point of saturation.

Clarification: Add a few drops of hot 1-propanol to redissolve the precipitate and obtain a

clear solution.

Crystallization: Allow the solution to cool slowly to room temperature, followed by cooling in

an ice bath to promote complete crystallization.

Isolation and Washing: Collect the crystals by vacuum filtration and wash them with a small

amount of a cold 1-propanol/water mixture.
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Drying and Analysis: Dry the purified acetanilide crystals and determine the percent recovery

and melting point.

Visualizations
Logical Workflow for Solvent Selection and
Recrystallization
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Caption: Workflow for selecting 1-propanol and performing recrystallization.
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Relationship between Temperature, Solubility, and
Crystal Formation

Temperature Gradient Solubility State Physical State

High Temperature
(e.g., Boiling 1-Propanol)

High Solubility
(Compound Dissolved)

leads to

Low Temperature
(e.g., Ice Bath)

Low Solubility
(Supersaturation)

results in

Homogeneous Solution

Pure Crystal Formationinduces

Cooling

Click to download full resolution via product page

Caption: The effect of temperature on solubility and crystal formation.

Advantages and Disadvantages of 1-Propanol as a
Recrystallization Solvent
Table 2: Comparison of 1-Propanol with Other Common Alcohols for Recrystallization
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Feature 1-Propanol Ethanol Methanol

Boiling Point 97 °C 78 °C 65 °C

Advantages

- Higher boiling point

allows for a wider

temperature range for

dissolving

compounds.[3] - Less

volatile than ethanol

and methanol,

reducing solvent loss

during heating. - Good

solvent for a range of

polarities.

- Lower boiling point

allows for easier

removal from crystals.

[4] - Readily available

and relatively

inexpensive.

- Very polar, good for

highly polar

compounds. - Very

low boiling point for

easy removal.

Disadvantages

- Higher boiling point

can make it more

difficult to remove

from the final product.

- Can be more

expensive than

ethanol or methanol.

- More volatile,

leading to potential

solvent loss. - May not

be a strong enough

solvent for some less

polar compounds.

- Highly volatile and

flammable. - Toxic.

Typical Applications

Purification of

moderately polar

organic compounds,

including some

pharmaceuticals and

synthetic

intermediates.

General-purpose

recrystallization for a

wide variety of organic

compounds.

Recrystallization of

highly polar

compounds.

Conclusion
1-Propanol is a versatile and effective solvent for the recrystallization of a variety of organic

compounds. Its moderate boiling point and polarity, coupled with its miscibility with other

solvents, provide a valuable tool for chemists in achieving high purity of solid materials. By

carefully considering the solubility characteristics of the target compound and following
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systematic protocols, researchers can successfully employ 1-propanol to obtain high-quality

crystals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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